Cas no 924823-26-7 (Benzenepropanoic acid, b-[[(1,1-dimethylethoxy)carbonyl]amino]-2-fluoro-,hydrate (1:1))
924823-26-7 structure
Product Name:Benzenepropanoic acid, b-[[(1,1-dimethylethoxy)carbonyl]amino]-2-fluoro-,hydrate (1:1)
CAS No:924823-26-7
MF:C14H18FNO4
MW:283.295427799225
CID:796893
PubChem ID:2756795
Update Time:2025-04-19
Benzenepropanoic acid, b-[[(1,1-dimethylethoxy)carbonyl]amino]-2-fluoro-,hydrate (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanoic acid, b-[[(1,1-dimethylethoxy)carbonyl]amino]-2-fluoro-,hydrate (1:1)
- Boc-(R)- 3-Amino-3-(3-fluorophenyl)-propionic acid
- BOC-D-3-AMINO-3-(2-FLUOROPHENYL)-PROPIONIC ACID
- BOC-D-Β-PHE(2-F)-OH
- BENZYLMETHYL(PIPERIDIN-4-YLMETHYL)-CARBAMATE
- 3-N-Boc-amino-3-(2-fluorophenyl)propionic acid
- 3-(2-fluorophenyl)-3-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic Acid
- AS-31820
- AKOS009462064
- AB15231
- BOC-3R-AMINO-3-(2-FLUORO-PHENYL)-PROPIONIC ACID
- 3-((tert-Butoxycarbonyl)amino)-3-(2-fluorophenyl)propanoic acid
- FT-0644337
- SY014494
- 3-{[(tert-butoxy)carbonyl]amino}-3-(2-fluorophenyl)propanoic acid
- AB15171
- 284493-56-7
- BOC-3S-AMINO-3-(2-FLUORO-PHENYL)-PROPIONIC ACID
- 3-N-Boc-3-(2-fluorophenyl)propionic acid
- EN300-1071823
- 3-tert-Butoxycarbonylamino-3-(2-fluoro-phenyl)-propionic acid
- 3-(tert-Butoxycarbonylamino)-3-(2-fluorophenyl)propionic acid;3-(Boc-amino)-3-(2-fluorophenyl)propionic Acid
- (3S)-3-(2-Fluorophenyl)-3-({[(2-methyl-2-propanyl)oxy]carbonyl}amino)propanoic acid
- 3-(tert-butoxycarbonylamino)-3-(2-fluorophenyl)propanoic acid
- FT-0771201
- CS-0273165
- SCHEMBL1157183
- 3-[(tert-butoxycarbonyl)amino]-3-(2-fluorophenyl)propanoic acid
- MFCD02090698
- 924823-26-7
- 3-(Boc-amino)-3-(2-fluorophenyl)propionic Acid
- 3-(Boc-amino)-3-(2-fluorophenyl)propionicAcid
- A876716
- FT-0771653
- DTXSID80373542
- Boc-beta-Phe(2-F)-OH
- 3-N-Boc-3-(2-fluorophenyl)propionicacid
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- Inchi: 1S/C14H18FNO4/c1-14(2,3)20-13(19)16-11(8-12(17)18)9-6-4-5-7-10(9)15/h4-7,11H,8H2,1-3H3,(H,16,19)(H,17,18)
- InChI Key: RJWRQSGZCKYLML-UHFFFAOYSA-N
- SMILES: FC1C=CC=CC=1C(CC(=O)O)NC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 283.12200
- Monoisotopic Mass: 283.122
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 354
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 75.6A^2
- XLogP3: 2.1
Experimental Properties
- Density: 1.214
- Boiling Point: 422.1°C at 760 mmHg
- Flash Point: 209.1°C
- Refractive Index: 1.516
- PSA: 89.62000
- LogP: 2.49640
Benzenepropanoic acid, b-[[(1,1-dimethylethoxy)carbonyl]amino]-2-fluoro-,hydrate (1:1) Related Literature
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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